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Compound of Interest

Compound Name: 3-Phenylpropanal

Cat. No.: B7769412

Introduction

3-Phenylpropanal, also known as hydrocinnamaldehyde, is an aromatic aldehyde with the
chemical formula CoH100.[1] It is a valuable precursor in organic synthesis due to the reactivity
of its aldehyde functional group. Found naturally in plants like cinnamon, it is widely utilized as
a key building block in the fragrance, flavor, and pharmaceutical industries.[1][2] Its
characteristic green, floral, and melon-like scent also makes it a significant ingredient in
perfumery.[2][3] This document provides detailed application notes and experimental protocols
for several key synthetic transformations using 3-phenylpropanal, intended for researchers,
scientists, and professionals in drug development.
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Precursor

3-Phenylpropanal

Key Synthetic "l;;ansformations

Reductive Amination Catalytic Hydrogenation Grignard Reaction Wittig Reaction Knoevenagel Condensation

Product Classes

Primary, Secondary & Tertiary Amines
(GHEUNEETITEL)

Primary & Secondary Alcohols

(Fragrance, Pharma Intermediates) Stz Alemes

a,B-Unsaturated Products

/Hﬁﬁgenmw\

3-Phenylpropanal + H2 3-Phenyl-1-propanol
Catalyst (e.g., Raney Ni, Pt/C)
Solvent, Temp, Pressure

Reducing Agent (e.g., NaBHsCN)

- 1R2
3-Phenylpropanal + RTIRNH Acid Catalyst (optional)

Reductive Amination

N-substituted 3-Phenylpropan-1-amine
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Solvent (e.g., THF)

Temperature + Ph3sP=CHR (Ylide) 3-Phenylpropanal
Wittig Olefination
Substituted Alkene + PhsP=0
3-Phenylpropanal + 7-CHp-7" Base Catalyst (e.qg., Piperidine)

Solvent, Heat

Knoevenagel Condensation

a,B-Unsaturated Product

3-Phenylpropanal + R-MgX 1. Anhydrous Ether/THF
Nucleophilic Addition
Magnesium Alkoxide Intermediate 2. H3O* (Workup)
Protonation
Secondary Alcohol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Benzenepropanal
https://www.nbinno.com/article/aroma-chemicals/the-aromatic-charm-of-3-phenylpropanal-enhancing-fragrances-and-flavors
https://img.perfumerflavorist.com/files/base/allured/all/document/2012/02/pf.PF_37_03_052_04.pdf
https://www.benchchem.com/product/b7769412#use-of-3-phenylpropanal-as-a-precursor-in-organic-synthesis
https://www.benchchem.com/product/b7769412#use-of-3-phenylpropanal-as-a-precursor-in-organic-synthesis
https://www.benchchem.com/product/b7769412#use-of-3-phenylpropanal-as-a-precursor-in-organic-synthesis
https://www.benchchem.com/product/b7769412#use-of-3-phenylpropanal-as-a-precursor-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7769412?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

